REACTION_CXSMILES
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Cl.[C:2](Cl)(=[O:9])[C:3]1[CH:8]=[CH:7][N:6]=[CH:5][CH:4]=1.C(N(CC)CC)C.ClCCl.[NH2:21][C:22]1[CH:27]=[C:26]([C:28]([F:31])([F:30])[F:29])[CH:25]=[CH:24][C:23]=1[N:32]1[CH2:37][CH2:36][O:35][CH2:34][CH2:33]1>O>[N:32]1([C:23]2[CH:24]=[CH:25][C:26]([C:28]([F:29])([F:31])[F:30])=[CH:27][C:22]=2[NH:21][C:2](=[O:9])[C:3]2[CH:8]=[CH:7][N:6]=[CH:5][CH:4]=2)[CH2:37][CH2:36][O:35][CH2:34][CH2:33]1 |f:0.1|
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl.C(C1=CC=NC=C1)(=O)Cl
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Name
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Quantity
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480 μL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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196 mg
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Type
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reactant
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Smiles
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NC1=C(C=CC(=C1)C(F)(F)F)N1CCOCC1
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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stirred for 60 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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obtained
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Type
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EXTRACTION
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Details
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the resulting mixture was extracted three times with dichloromethane
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Type
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WASH
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Details
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The obtained organic layer was washed with a saturated sodium chloride solution
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Type
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CUSTOM
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Details
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The residue was purified by silica gel column chromatography (30 g, hexane/ethyl acetate=2/1)
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Reaction Time |
60 h |
Name
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Type
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product
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Smiles
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N1(CCOCC1)C1=C(C=C(C=C1)C(F)(F)F)NC(C1=CC=NC=C1)=O
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Type | Value | Analysis |
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AMOUNT: MASS | 65.1 mg | |
YIELD: PERCENTYIELD | 23.2% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |